Cas no 57179-37-0 (Benzaldehyde, 3,5-bis(acetyloxy)-)

Benzaldehyde, 3,5-bis(acetyloxy)- structure
57179-37-0 structure
Product Name:Benzaldehyde, 3,5-bis(acetyloxy)-
CAS No:57179-37-0
MF:C11H10O5
MW:222.194103717804
MDL:MFCD27925709
CID:346291
PubChem ID:14235923
Update Time:2025-04-19

Benzaldehyde, 3,5-bis(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3,5-bis(acetyloxy)-
    • (3-acetyloxy-5-formylphenyl) acetate
    • DTXSID70557793
    • 57179-37-0
    • D97246
    • 3,5-diacetyloxybenzaldehyde
    • 3,5-DIACETOXYBENZALDEHYDE
    • MGGJRYRHTJRODD-UHFFFAOYSA-N
    • AS-78525
    • SCHEMBL5317242
    • 3-(ACETYLOXY)-5-FORMYLPHENYL ACETATE
    • 5-Formyl-1,3-phenylene diacetate
    • MDL: MFCD27925709
    • Inchi: 1S/C11H10O5/c1-7(13)15-10-3-9(6-12)4-11(5-10)16-8(2)14/h3-6H,1-2H3
    • InChI Key: MGGJRYRHTJRODD-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=C(C=O)C=C(C=1)OC(C)=O

Computed Properties

  • Exact Mass: 222.0528
  • Monoisotopic Mass: 222.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.67

Benzaldehyde, 3,5-bis(acetyloxy)- Pricemore >>

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